Cas no 1956321-71-3 (1-(Trifluoromethyl)piperazine hydrochloride)

• Product Name: 1-(Trifluoromethyl)piperazine hydrochloride
• CAS No: 1956321-71-3
• MF: C₅H₁₀ClF₃N₂
• MW: 190.594510555267
• CID: 4728223
• PubChem ID: 68386721
• Update Time: 2025-10-18

1-(Trifluoromethyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)piperazine hydrochloride
• 1-Trifluoromethyl-piperazine hydrochloride
• E76242
• SY344699
• BS-49860
• MFCD18641825
• SCHEMBL12818396
• MFCD11042323
• F2147-4560
• AKOS022186307
• 1-(trifluoromethyl)piperazinehydrochloride
• EN300-747015
• 1956321-71-3
• FIFJKVKTCFWRHB-UHFFFAOYSA-N
• 1-(trifluoromethyl)piperazine;hydrochloride
• 1-(Trifluoromethyl)piperazine hydrochloride

• Inchi： 1S/C5H9F3N2.ClH/c6-5(7,8)10-3-1-9-2-4-10;/h9H,1-4H2;1H
• InChI Key： FIFJKVKTCFWRHB-UHFFFAOYSA-N
• SMILES： Cl.FC(N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 190.0484605g/mol
• Monoisotopic Mass: 190.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on 1-(Trifluoromethyl)piperazine hydrochloride

Introduction to 1-(Trifluoromethyl)piperazine Hydrochloride (CAS No. 1956321-71-3)

1-(Trifluoromethyl)piperazine hydrochloride, with the chemical formula C₆H₈ClF₃N₂·HCl, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is widely recognized for its utility in the synthesis of various bioactive molecules. The presence of a trifluoromethyl group in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the development of pharmacologically active agents.

The CAS number 1956321-71-3 provides a unique identifier for this chemical substance, ensuring standardized recognition and classification within scientific and industrial databases. As a hydrochloride salt, this compound exhibits enhanced solubility in aqueous systems, which is a critical factor in formulating drug candidates for therapeutic applications. The piperazine ring itself is a well-documented scaffold in medicinal chemistry, often serving as a core structure in neurotransmitter receptor modulators, antipsychotics, and anti-inflammatory agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. The trifluoromethyl substituent, in particular, has been extensively studied for its electron-withdrawing effects, which can enhance the bioavailability and efficacy of drug molecules. In the context of 1-(Trifluoromethyl)piperazine hydrochloride, this moiety may play a crucial role in modulating the pharmacological activity of downstream derivatives.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing compounds targeting central nervous system disorders. The piperazine moiety is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. By incorporating the trifluoromethyl group, chemists can fine-tune these interactions to achieve higher selectivity and potency.

In addition to its neurological applications, 1-(Trifluoromethyl)piperazine hydrochloride has shown promise in other therapeutic areas. Studies have indicated its potential role in anti-inflammatory and anticancer research. The trifluoromethyl group can enhance the lipophilicity of drug candidates, facilitating better cell membrane penetration—a critical factor for many therapeutic interventions. Furthermore, the compound’s structural versatility allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

The synthesis of 1-(Trifluoromethyl)piperazine hydrochloride typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include nucleophilic substitution reactions to introduce the piperazine ring followed by fluorination to incorporate the trifluoromethyl group. The final step involves salt formation with hydrochloric acid to improve stability and handling properties. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to optimize yield and purity.

From an industrial perspective, the demand for high-quality intermediates like 1-(Trifluoromethyl)piperazine hydrochloride continues to grow as pharmaceutical companies seek innovative solutions for drug development. Manufacturers must adhere to stringent quality control measures to ensure consistency and compliance with regulatory standards. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the chemical structure and purity of these compounds.

The role of computational chemistry has also become increasingly prominent in the study of 1-(Trifluoromethyl)piperazine hydrochloride. Molecular modeling techniques allow researchers to predict binding interactions between this compound and biological targets with high accuracy. This approach accelerates the drug discovery process by enabling virtual screening of potential candidates before experimental validation. Such integrative strategies highlight the synergy between experimental chemistry and computational science in modern pharmaceutical research.

In conclusion,1-(Trifluoromethyl)piperazine hydrochloride represents a versatile and valuable building block for medicinal chemists. Its unique structural features—combining a piperazine core with a trifluoromethyl substituent—make it an attractive candidate for developing next-generation therapeutics. As research progresses，this compound is expected to contribute significantly to advancements across multiple therapeutic domains，particularly in central nervous system disorders and beyond. The continued exploration of its derivatives will undoubtedly yield novel insights into drug design principles。